N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-furylmethyl)urea]

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[4-[[4-(furan-2-ylmethylcarbamoylamino)phenyl]methyl]phenyl]urea
• InChI: InChI=1S/C25H24N4O4/c30-24(26-16-22-3-1-13-32-22)28-20-9-5-18(6-10-20)15-19-7-11-21(12-8-19)29-25(31)27-17-23-4-2-14-33-23/h1-14H,15-17H2,(H2,26,28,30)(H2,27,29,31)
• InChI Key: CNQOHTQEPNLYAH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)NC2=CC=C(C=C2)CC3=CC=C(C=C3)NC(=O)NCC4=CC=CO4
• Molecular Formula: C25H24N4O4
• DSSTOX Substance ID: DTXSID50286473
• Molecular Weight: 444.5 g/mol
• CAS RN: 6298-31-3

Description

N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-furylmethyl)urea] is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as MDPU, and its molecular formula is C26H28N4O4. MDPU is a urea derivative that has two furan rings attached to it.

Mechanism of Action

The mechanism of action of MDPU is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes, such as AChE and BChE. By inhibiting these enzymes, MDPU can increase the levels of acetylcholine in the brain, which is important for memory and cognitive function. MDPU has also been found to induce apoptosis in cancer cells, which can help to prevent the spread of cancer.
Biochemical and Physiological Effects:
MDPU has been found to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is important for memory and cognitive function. MDPU has also been found to inhibit the growth and proliferation of certain cancer cells, which can help to prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using MDPU in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, which means that there is a significant amount of data available on its properties and potential applications.
One of the limitations of using MDPU in lab experiments is that it can be difficult to obtain pure samples of the compound. The synthesis method can also be time-consuming and require specialized equipment.

Future Directions

There are several future directions for research on MDPU. One potential direction is to study its potential use as an anticancer agent in more detail, including its mechanism of action and its effectiveness against different types of cancer cells.
Another potential direction is to study the potential use of MDPU in the treatment of Alzheimer's disease, including its effectiveness in improving memory and cognitive function in animal models and human subjects.
Overall, MDPU is a promising compound that has potential applications in various fields of science. Further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of MDPU involves the reaction between 4,4'-methylenedianiline and 2-furanmethanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in an aprotic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure MDPU.

Scientific Research Applications

MDPU has been extensively studied for its potential applications in various fields of science. It has been found to be an effective inhibitor of certain enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are involved in the breakdown of acetylcholine in the nervous system. MDPU has also been studied for its potential use in the treatment of Alzheimer's disease, as the inhibition of AChE and BChE can help to increase the levels of acetylcholine in the brain, which is important for memory and cognitive function.
MDPU has also shown potential as an anticancer agent, as it has been found to inhibit the growth and proliferation of certain cancer cells. It has been suggested that MDPU works by inducing apoptosis (programmed cell death) in cancer cells, which can help to prevent the spread of cancer.